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Compound of Interest

Compound Name: BAY-1316957

Cat. No.: B15570045 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

novel compounds like BAY-1316957 is paramount. This document provides a comprehensive

guide to the necessary personal protective equipment (PPE), operational procedures, and

disposal plans for BAY-1316957, a potent and selective human prostaglandin E2 receptor

subtype 4 (hEP4-R) antagonist.

While a specific Safety Data Sheet (SDS) for BAY-1316957 is not publicly available, the

following guidelines are based on best practices for handling new or not fully characterized

chemical compounds in a laboratory setting. It is crucial to treat BAY-1316957 with a high

degree of caution, assuming it may be hazardous until proven otherwise.

Physical and Chemical Properties
A summary of the known physical and chemical properties of BAY-1316957 is provided below.

This information is essential for safe handling and storage.
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Property Value

Molecular Formula C₂₇H₂₇N₃O₃

Molecular Weight 441.52 g/mol

CAS Number 1613264-40-6

Appearance Solid (presumed)

Solubility Soluble in DMSO

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure risk. The following table

outlines the recommended PPE for handling BAY-1316957.

Body Part Recommended PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is advised for extended

handling periods or when

working with larger quantities.

Eyes
Safety glasses with side

shields or safety goggles

Must meet ANSI Z87.1

standards.

Body Laboratory coat

A fully buttoned lab coat made

of a flame-resistant material is

required.

Respiratory
Use in a certified chemical

fume hood

If weighing or handling in a

way that could generate dust

or aerosols, a properly fitted

N95 or higher-rated respirator

may be necessary.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing the risk of exposure and

ensuring experimental integrity.

1. Preparation and Engineering Controls:

Fume Hood: All handling of solid BAY-1316957 and preparation of its solutions must be
conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.
Clean Workspace: Ensure the work area within the fume hood is clean and uncluttered.
Cover the work surface with absorbent, disposable bench paper.
Emergency Equipment: Verify that a safety shower and eyewash station are readily
accessible and have been recently tested.

2. Weighing and Reconstitution:

Weighing: If weighing the solid compound, do so on a tared weigh paper or in a suitable
container within the fume hood.
Reconstitution: When preparing solutions, slowly add the solvent (e.g., DMSO) to the solid
BAY-1316957 to avoid splashing. Gently agitate to dissolve.

3. Experimental Use:

Closed Systems: Whenever possible, use closed systems for reactions and transfers to
minimize the release of the compound.
Avoid Contamination: Use dedicated glassware and equipment. If not possible, thoroughly
clean all equipment after use following established laboratory procedures for hazardous
materials.

4. Post-Handling:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
(e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.
Glove Removal: Remove gloves using the proper technique (peeling them off from the cuff to
avoid skin contact with the outer surface) and dispose of them in the designated hazardous
waste container.
Hand Washing: Wash hands thoroughly with soap and water after handling is complete.
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Disposal Plan
Proper disposal of BAY-1316957 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Solid BAY-1316957
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions of BAY-1316957

Collect in a labeled, sealed, and compatible

waste container. Do not mix with other waste

streams unless compatibility is known.

Contaminated Materials (Gloves, Bench Paper,

etc.)

Place in a designated hazardous waste bag or

container within the fume hood. Seal the

container when full or at the end of the day.

All waste must be disposed of through the institution's official hazardous waste management

program. Follow all local, state, and federal regulations for the disposal of chemical waste.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is essential.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is small

and you are trained to do so, contain the spill

with absorbent material. Place the absorbent

material in a sealed container for hazardous

waste. If the spill is large or you are not

comfortable cleaning it, evacuate the area and

contact your institution's emergency response

team.

Logical Workflow for Handling BAY-1316957
The following diagram illustrates the logical workflow for safely handling BAY-1316957 in a

laboratory setting.

Preparation Handling (in Fume Hood) Cleanup & Disposal

Verify Fume Hood
Certification Don Appropriate PPE Weigh Compound Prepare Solution Perform Experiment Decontaminate Workspace Dispose of Waste Doff PPE Wash Hands
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Click to download full resolution via product page

Caption: Logical workflow for handling BAY-1316957.

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
BAY-1316957]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570045#personal-protective-equipment-for-
handling-bay-1316957]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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